Cas no 1029718-77-1 (1-{3-[(3-Methylphenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine)

• Product Name: 1-{3-[(3-Methylphenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine
• CAS No: 1029718-77-1
• MF: C₁₄H₁₈N₄S
• MW: 274.384521007538
• MDL: MFCD14522616
• CID: 4677466
• Update Time: 2023-08-15

1-{3-[(3-Methylphenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-{3-[(3-Methylphenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine

• MDL： MFCD14522616
• Inchi： 1S/C14H18N4S/c1-11-3-2-4-12(9-11)10-13-16-14(19-17-13)18-7-5-15-6-8-18/h2-4,9,15H,5-8,10H2,1H3
• InChI Key： ZHFYATNNFBCYAM-UHFFFAOYSA-N
• SMILES： S1C(=NC(CC2C=CC=C(C)C=2)=N1)N1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 283
• Topological Polar Surface Area: 69.3